![molecular formula C10H19NO B1428117 N-[(oxan-4-yl)methyl]cyclobutanamine CAS No. 1250031-65-2](/img/structure/B1428117.png)
N-[(oxan-4-yl)methyl]cyclobutanamine
Overview
Description
N-[(oxan-4-yl)methyl]cyclobutanamine, also known as N-Oxamethylcyclobutanamine, is a cyclic amine compound with a nitrogen atom at the center of the cyclobutane ring. It is a derivative of cyclobutane, a saturated hydrocarbon that consists of four carbon atoms linked in a single ring. N-Oxamethylcyclobutanamine is of interest to researchers due to its potential applications in medicinal chemistry, organic synthesis, and drug discovery.
Scientific Research Applications
Synthesis of Functional Polymers
“N-[(oxan-4-yl)methyl]cyclobutanamine” can be used in the synthesis of functional polymers. These polymers are designed to have specific chemical, physicochemical, or biochemical functions. The compound can serve as a monomer that, when polymerized, forms part of the backbone of a polymer with reactive side groups. This allows for the creation of polymers with planned pendant reactive groups through either functionalization of non-functional polymers or direct polymerization .
Anticancer Applications
The compound has potential applications in medicinal chemistry, particularly in the synthesis of 1,3,4-oxadiazoles with anticancer activity. It can be involved in copper (I)-catalyzed oxidative Ugi/aza-Wittig reactions, which enable the direct functionalization of sp3 C-H bonds adjacent to the nitrogen atom. This method has shown promise in inhibiting hepatoma cells, suggesting its use in developing anticancer drugs .
properties
IUPAC Name |
N-(oxan-4-ylmethyl)cyclobutanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H19NO/c1-2-10(3-1)11-8-9-4-6-12-7-5-9/h9-11H,1-8H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IFYCTEKOZLLLCV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C1)NCC2CCOCC2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H19NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
169.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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